Cas no 1396995-49-5 (3-Methylcyclopentane-1,2-dione hydrate)

3-Methylcyclopentane-1,2-dione hydrate is a cyclic diketone compound with a hydrated form that enhances its stability and handling properties. This derivative of cyclopentanedione is characterized by its methyl substitution at the 3-position, which influences its reactivity and solubility. The hydrate form ensures improved shelf life and reduced sensitivity to moisture, making it suitable for applications in organic synthesis and pharmaceutical intermediates. Its structural features enable participation in condensation and cyclization reactions, serving as a versatile precursor in heterocyclic chemistry. The compound is typically supplied as a crystalline solid, ensuring consistent purity and performance in laboratory and industrial settings.

3-Methylcyclopentane-1,2-dione hydrate structure

1396995-49-5 structure

Product Name:3-Methylcyclopentane-1,2-dione hydrate

CAS No:1396995-49-5

MF:C₆H₁₀O₃

MW:130.141802310944

CID:1035957

PubChem ID:23616301

Update Time:2025-05-28

3-Methylcyclopentane-1,2-dione hydrate Chemical and Physical Properties

Names and Identifiers

- 3-Methylcyclopentane-1,2-dione hydrate
- 3-Methylcyclopentane-1,2-dionehydrate
- MFCD00149069
- DB-228721
- 1396995-49-5
- 1,2-Cyclopentanedione, 3-methyl-, hydrate (1:1)
- 3-Methylcyclopentane-1,2-dione--water (1/1)
- DTXSID30635187
- Methyl cyclopentenolone hydrate, natural, 99%, FG
- 3-methylcyclopentane-1,2-dione;hydrate
- MDL： MFCD00149069
- Inchi： 1S/C6H8O2.H2O/c1-4-2-3-5(7)6(4)8;/h4H,2-3H2,1H3;1H2
- InChI Key： LDLRTLHIDXJSQW-UHFFFAOYSA-N
- SMILES： O=C1C(CCC1C)=O.O

Computed Properties

Exact Mass: 130.062994177g/mol
Monoisotopic Mass: 130.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.1Å²

Experimental Properties

Solubility: ethanol: soluble

3-Methylcyclopentane-1,2-dione hydrate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazard Category Code： 36/37/38-43
Safety Instruction： 26-36/37
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C

3-Methylcyclopentane-1,2-dione hydrate Pricemore >>

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